Cas no 417723-53-6 (4-Chloro-2-[(cyclopropylmethyl)aminocarbonyl]pyridine)

• Product Name: 4-Chloro-2-[(cyclopropylmethyl)aminocarbonyl]pyridine
• CAS No: 417723-53-6
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• MDL: MFCD11177873
• CID: 4783925
• Update Time: 2025-10-29

4-Chloro-2-[(cyclopropylmethyl)aminocarbonyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-[(cyclopropylmethyl)aminocarbonyl]pyridine
• 4-chloro-N-(cyclopropylmethyl)pyridine-2-carboxamide

• MDL： MFCD11177873
• Inchi： 1S/C10H11ClN2O/c11-8-3-4-12-9(5-8)10(14)13-6-7-1-2-7/h3-5,7H,1-2,6H2,(H,13,14)
• InChI Key： FLSNZJYVIANHBN-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(NCC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 1.8
• Topological Polar Surface Area: 42

Additional information on 4-Chloro-2-[(cyclopropylmethyl)aminocarbonyl]pyridine

Professional Introduction to 4-Chloro-2-[(cyclopropylmethyl)aminocarbonyl]pyridine (CAS No. 417723-53-6)

4-Chloro-2-[(cyclopropylmethyl)aminocarbonyl]pyridine, identified by its CAS number 417723-53-6, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to a class of pyridine derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a chloro substituent and an cyclopropylmethyl aminocarbonyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The cyclopropylmethyl moiety is a key structural element that imparts distinct electronic and steric properties to the molecule. This group is known for its ability to influence the conformation and reactivity of adjacent functional groups, which can be exploited in the design of novel pharmacophores. In contrast, the chloro substituent at the fourth position of the pyridine ring enhances the electrophilicity of the ring, facilitating various nucleophilic substitution reactions that are crucial in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4-Chloro-2-[(cyclopropylmethyl)aminocarbonyl]pyridine. These innovations have not only improved yield but also reduced the environmental impact of its synthesis. For instance, catalytic processes have been developed that minimize waste and energy consumption, aligning with the growing emphasis on green chemistry principles.

In the context of pharmaceutical research, 4-Chloro-2-[(cyclopropylmethyl)aminocarbonyl]pyridine has been explored as a precursor in the synthesis of various bioactive molecules. Its versatility allows for modifications at multiple sites, enabling the creation of libraries of compounds for high-throughput screening. This approach has been particularly useful in identifying lead candidates for further development into therapeutic agents.

The biological activity of this compound has been investigated in several preclinical studies. Notably, derivatives of this molecule have shown promise as inhibitors of enzymes involved in inflammatory pathways. The cyclopropylmethyl group, in particular, has been found to enhance binding affinity to target proteins, suggesting its potential role in designing more potent and selective inhibitors.

Furthermore, the chloro substituent at the pyridine ring has been shown to influence metabolic stability and pharmacokinetic properties. This feature is critical in drug development, as it can affect how a drug is absorbed, distributed, metabolized, and excreted by the body. By optimizing these properties, researchers can improve the overall efficacy and safety profile of potential drugs.

The synthesis of 4-Chloro-2-[(cyclopropylmethyl)aminocarbonyl]pyridine involves multi-step reactions that require precise control over reaction conditions. Recent studies have highlighted the use of transition metal catalysts to facilitate key transformations efficiently. These catalysts not only improve reaction yields but also enable new synthetic pathways that were previously inaccessible.

In conclusion, 4-Chloro-2-[(cyclopropylmethyl)aminocarbonyl]pyridine (CAS No. 417723-53-6) represents a promising compound in pharmaceutical research due to its unique structural features and versatile reactivity. Its potential applications in drug development are vast, ranging from anti-inflammatory agents to other therapeutic interventions. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to increase further.